Cas no 1374754-46-7 (N'-hydroxy-4-nitrobenzene-1-carboximidamide)

• Product Name: N'-hydroxy-4-nitrobenzene-1-carboximidamide
• CAS No: 1374754-46-7
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD00465738
• CID: 4594533
• Update Time: 2025-06-23

N'-hydroxy-4-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-HYDROXY-4-NITRO-BENZAMIDINE
• Benzenecarboximidamide, N'-hydroxy-4-nitro-, [C(Z)]-
• (Z)-N'-Hydroxy-4-nitrobenzimidamide
• N'-hydroxy-4-nitrobenzene-1-carboximidamide

• MDL： MFCD00465738
• Inchi： 1S/C7H7N3O3/c8-7(9-11)5-1-3-6(4-2-5)10(12)13/h1-4,11H,(H2,8,9)
• InChI Key： SRNSBDNIAKCXGI-UHFFFAOYSA-N
• SMILES： C(NO)(=N)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

N'-hydroxy-4-nitrobenzene-1-carboximidamide Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N'-hydroxy-4-nitrobenzene-1-carboximidamide

Introduction to N'-hydroxy-4-nitrobenzene-1-carboximidamide (CAS No. 1374754-46-7)

N'-hydroxy-4-nitrobenzene-1-carboximidamide, identified by its CAS number 1374754-46-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of both hydroxyl and nitro functional groups, make it a promising candidate for further exploration in drug development and synthetic chemistry.

The chemical structure of N'-hydroxy-4-nitrobenzene-1-carboximidamide consists of a benzene ring substituted with a nitro group at the 4-position and a hydroxyl group at the 1-position, with an imidamide moiety attached to the nitrogen atom. This unique arrangement imparts distinct reactivity and interaction capabilities, making it an interesting subject for researchers aiming to develop novel therapeutic agents. The imidamide group, in particular, is known for its role in forming hydrogen bonds and participating in various biochemical interactions, which can be exploited for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group in N'-hydroxy-4-nitrobenzene-1-carboximidamide can be further functionalized through reduction or coupling reactions, allowing for the creation of more complex molecules with tailored properties. This flexibility has made it a valuable building block in synthetic organic chemistry, particularly for constructing heterocyclic compounds that exhibit pharmacological activity.

The pharmaceutical industry has shown particular interest in derivatives of nitroaromatic compounds due to their reported biological activities. Studies have indicated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications of the nitro group can lead to changes in electronic distribution across the molecule, influencing its interaction with biological targets. The hydroxyl group also plays a crucial role in modulating solubility and bioavailability, which are critical factors in drug design.

N'-hydroxy-4-nitrobenzene-1-carboximidamide (CAS No. 1374754-46-7) has been investigated in several preclinical studies as a potential precursor for more complex drug candidates. Researchers have explored its reactivity towards various coupling reactions, such as amide bond formation, which is essential for constructing peptidomimetics and other biologically active molecules. The imidamide moiety provides a stable framework for such transformations while allowing for further derivatization to achieve desired pharmacological profiles.

The synthesis of N'-hydroxy-4-nitrobenzene-1-carboximidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of benzene derivatives followed by functional group transformations to introduce the hydroxyl and imidamide groups. Advances in catalytic methods have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In academic research, N'-hydroxy-4-nitrobenzene-1-carboximidamide has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its unique structural features allow researchers to probe various aspects of organic chemistry, including electron delocalization, functional group compatibility, and reaction kinetics. Such studies contribute to the broader understanding of molecular interactions and can inform the design of more effective synthetic methodologies.

The potential applications of N'-hydroxy-4-nitrobenzene-1-carboximidamide extend beyond pharmaceuticals into materials science and agrochemicals. The ability to modify its structure opens up possibilities for creating novel polymers or specialty chemicals with specific properties. For example, incorporating this compound into polymer matrices could lead to materials with enhanced thermal stability or biodegradability.

Ongoing research continues to uncover new aspects of N'-hydroxy-4-nitrobenzene-1-carboximidamide, highlighting its importance as a versatile chemical entity. Collaborative efforts between academia and industry are driving innovation in its application areas, ensuring that this compound remains at the forefront of chemical research. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and technology.